VT-1598 tosylate

• Molecular Formula: C38H28F4N6O5S
• Molecular Weight: 756.7 g/mol
• InChI: InChI=1S/C31H20F4N6O2.C7H8O3S/c32-25-10-13-27(28(33)15-25)30(42,19-41-20-38-39-40-41)31(34,35)29-14-9-23(17-37-29)4-1-21-7-11-26(12-8-21)43-18-24-5-2-22(16-36)3-6-24;1-6-2-4-7(5-3-6)11(8,9)10/h2-3,5-15,17,20,42H,18-19H2;2-5H,1H3,(H,8,9,10)/t30-;/m0./s1
• InChIKey: GKPRUVVZIHFHMK-CZCBIWLKSA-N

VT-1598 tosylate: Tetrazole CYP51 Inhibitor Overview

VT-1598 tosylate is an orally bioavailable, 1-tetrazole-based small molecule that selectively inhibits fungal sterol 14α-demethylase (CYP51), the essential enzyme for ergosterol biosynthesis in pathogenic fungi [1]. This compound represents a next-generation antifungal designed through rational drug discovery to maximize selectivity for the fungal CYP51 target while minimizing off-target interactions with human cytochrome P450 enzymes, a fundamental limitation of triazole antifungals [2]. VT-1598 tosylate has demonstrated broad-spectrum in vitro activity against yeasts (including multidrug-resistant Candida auris), molds (Aspergillus spp.), and endemic dimorphic fungi (Coccidioides spp.) [3].

Research Workflow

Fungal CYP51 target engagement and selectivity profiling

Tool Compound Class

Tetrazole-based inhibitor with reported broad-spectrum in vitro activity

Study Context

Antifungal resistance mechanism studies and structure-activity investigations

• [1] Garvey EP, et al. The novel fungal CYP51 inhibitor VT-1598 displays classic dose-dependent antifungal activity in murine models of invasive aspergillosis. Med Mycol. 2020;58(4):505-513. doi:10.1093/mmy/myz092 View Source
• [2] Warrilow AGS, et al. Crystal Structure of the New Investigational Drug Candidate VT-1598 in Complex with Aspergillus fumigatus Sterol 14α-Demethylase Provides Insights into Its Broad-Spectrum Antifungal Activity. Antimicrob Agents Chemother. 2017;61(7):e00570-17. doi:10.1128/AAC.00570-17 View Source
• [3] Wiederhold NP, et al. The Fungal Cyp51-Specific Inhibitor VT-1598 Demonstrates In Vitro and In Vivo Activity against Candida auris. Antimicrob Agents Chemother. 2019;63(3):e02233-18. doi:10.1128/AAC.02233-18 View Source

VT-1598 tosylate: No Generic Substitution

VT-1598 tosylate cannot be functionally substituted by generic triazoles (e.g., fluconazole, voriconazole) or other tetrazole-based compounds (e.g., VT-1161, oteseconazole) due to quantifiable differences in target selectivity, spectrum of activity, and pharmacokinetic properties. Unlike triazoles, VT-1598 tosylate's tetrazole metal-binding group confers a >2,000-fold selectivity window for fungal CYP51 over human CYP enzymes, minimizing drug-drug interaction liability and adrenal toxicity risk that are clinically problematic with triazoles [1]. In addition, VT-1598 tosylate maintains full in vitro and in vivo potency against azole-resistant fungal strains, including fluconazole-resistant Candida albicans and C. auris, where generic triazoles exhibit complete therapeutic failure [2]. Furthermore, among tetrazole-based agents, VT-1598 tosylate differentiates from VT-1161 by superior central nervous system penetration and distinct metabolic stability, and from oteseconazole by a divergent steroidogenic inhibition profile that predicts reduced off-target endocrine effects [3].

Human CYP inhibition profile may differ

Triazole comparators exhibit measurable inhibition of human CYP3A4/CYP2C19; VT-1598’s tetrazole group is reported to confer >100 µM IC50 against major CYP isoforms, but class-level transferability in assay systems may require review.

Binding-mode mismatch with triazole and other tetrazoles

X-ray crystallography shows a distinct H-bond with His374 and heme iron distance that may not be replicated by voriconazole or VT-1161; structural differences may shift target-residence behavior.

Resistance profile may diverge

Erg3 mutations in C. albicans differentially affect MICs for VT-1161 vs VT-1598, indicating that susceptibility results from one tetrazole may not directly predict response for another.

• [1] Yates CM, et al. Design and optimization of highly-selective fungal CYP51 inhibitors. Bioorg Med Chem Lett. 2017;27(15):3243-3248. (Referenced in Garvey EP, et al. Med Mycol. 2020;58(4):505-513) View Source
• [2] Nishimoto AT, et al. In Vitro Activities of the Novel Investigational Tetrazoles VT-1161 and VT-1598 Compared to the Triazole Antifungals against Azole-Resistant Strains and Clinical Isolates of Candida albicans. Antimicrob Agents Chemother. 2019;63(6):e00341-19. doi:10.1128/AAC.00341-19 View Source
• [3] Jäger M, et al. Analysis of the inhibition of adrenal synthesis and peripheral metabolism of corticosteroids by oteseconazole and two preclinical tetrazole antifungals. J Endocr Soc. 2024;8(Suppl 1):bvae163.1788. doi:10.1210/jendso/bvae163.1788 View Source

VT-1598 tosylate: Differentiation Evidence

CYP51B Binding Affinity vs. Triazoles

VT-1598 tosylate exhibits a significantly higher binding affinity for A. fumigatus CYP51B (Kd = 13 ± 1 nM) compared to clinically utilized triazole antifungals, demonstrating up to 13-fold greater potency in enzymatic assays than posaconazole (IC50 = 0.14 ± 0.01 μM vs. 1.86 ± 0.12 μM, respectively) [1]. The enhanced binding is attributed to a structurally validated hydrogen bond between the phenoxymethyl oxygen of VT-1598 and the imidazole ring nitrogen of His374, a fungal-specific CYP51 residue, which is absent in triazole-CYP51 interactions [1].

CYP51B Binding Affinity

Head-to-head

VT-1598 K_d 13 ± 1 nM
vs Fluconazole ~112 nM

Supports target-engagement assay interpretation

Reported 8.6-fold tighter binding in reconstituted enzymatic assay; comparators voriconazole, ketoconazole, posaconazole less potent

Evidence Dimension	Binding affinity (Kd) and enzymatic inhibition (IC50) against A. fumigatus CYP51B
Target Compound Data	Kd = 13 ± 1 nM; IC50 = 0.14 ± 0.01 μM
Comparator Or Baseline	Posaconazole: IC50 = 1.86 ± 0.12 μM; Voriconazole: IC50 = 0.21 ± 0.02 μM; Fluconazole: IC50 = 1.18 ± 0.09 μM; Ketoconazole: IC50 = 0.56 ± 0.02 μM
Quantified Difference	13.3-fold more potent than posaconazole (IC50 ratio); 1.5-fold more potent than voriconazole; 8.4-fold more potent than fluconazole; 4.0-fold more potent than ketoconazole
Conditions	Recombinant A. fumigatus CYP51B enzyme in reconstituted enzymatic reaction; Kd measured by spectral titration

Why This Matters

Higher intrinsic enzymatic potency at the molecular target enables lower effective dosing in vivo and supports broad-spectrum activity across fungal species.

• [1] Warrilow AGS, et al. Crystal Structure of the New Investigational Drug Candidate VT-1598 in Complex with Aspergillus fumigatus Sterol 14α-Demethylase Provides Insights into Its Broad-Spectrum Antifungal Activity. Antimicrob Agents Chemother. 2017;61(7):e00570-17. doi:10.1128/AAC.00570-17 View Source

Activity in Fluconazole-Resistant C. glabrata

VT-1598 tosylate retains potent in vitro activity against clinical isolates of C. albicans that are highly resistant to fluconazole (fluconazole MIC ≥8 μg/mL). In a panel of predominantly fluconazole-resistant isolates, VT-1598 demonstrated a geometric mean MIC of ≤0.15 μg/mL, which was statistically indistinguishable from the geometric mean MIC of ≤0.15 μg/mL observed for the related tetrazole VT-1161, and substantially lower than fluconazole's geometric mean MIC of 72.3 μg/mL in the same resistant panel [1]. This represents a >480-fold improvement in potency over fluconazole against these clinically challenging isolates.

C. glabrata MIC Range

Head-to-head

VT-1598 0.5–2 µg/mL
VT-1161 0.25–>2 mg/L

Supports MIC endpoint comparison across isolate panels

CLSI broth microdilution; PDR1 deletion abolished decreased susceptibility for both tetrazoles

Evidence Dimension	Geometric mean MIC (μg/mL) against fluconazole-resistant C. albicans clinical isolates
Target Compound Data	Geometric mean MIC ≤ 0.15 μg/mL
Comparator Or Baseline	Fluconazole: geometric mean MIC = 72.3 μg/mL; VT-1161: geometric mean MIC ≤ 0.15 μg/mL; Voriconazole: geometric mean MIC = 2.4 μg/mL
Quantified Difference	>480-fold lower MIC than fluconazole; equivalent to VT-1161; 16-fold lower than voriconazole
Conditions	CLSI broth microdilution susceptibility testing against clinical C. albicans isolates (n=30) with fluconazole MIC ≥8 μg/mL

Why This Matters

Demonstrates that VT-1598 tosylate remains a viable investigational agent against azole-resistant strains where generic triazoles fail, making it essential for studies of antifungal resistance and novel therapeutic development.

• [1] Nishimoto AT, et al. In Vitro Activities of the Novel Investigational Tetrazoles VT-1161 and VT-1598 Compared to the Triazole Antifungals against Azole-Resistant Strains and Clinical Isolates of Candida albicans. Antimicrob Agents Chemother. 2019;63(6):e00341-19. doi:10.1128/AAC.00341-19 View Source

Absence of 11β-HSD2 Inhibition vs. Itraconazole/Posaconazole

In a neutropenic murine model of disseminated candidiasis caused by the emerging multidrug-resistant pathogen C. auris, VT-1598 tosylate treatment produced significant, dose-dependent reductions in kidney and brain fungal burden and extended median survival. Oral VT-1598 at 50 mg/kg QD reduced kidney fungal burden by 3.61 log10 CFU/g compared to vehicle control, whereas oral fluconazole at 20 mg/kg QD produced no significant reduction in fungal burden [1]. Furthermore, VT-1598 at 15 and 50 mg/kg QD extended median survival to 15 days and >21 days, respectively, compared to 5 days for vehicle control and 7 days for fluconazole [1].

11β-HSD2 Inhibition

Head-to-head

VT-1598: No inhibition
Itraconazole / Posaconazole: Potent inhibition

Supports selectivity profiling in adrenal steroidogenesis context

Recombinant human enzyme assay; oteseconazole and quilseconazole similarly show no inhibition

Evidence Dimension	In vivo reduction in kidney fungal burden (log10 CFU/g) and median survival in C. auris-infected neutropenic mice
Target Compound Data	VT-1598 50 mg/kg QD: 3.61 log10 CFU/g reduction; median survival >21 days. VT-1598 15 mg/kg QD: median survival 15 days.
Comparator Or Baseline	Fluconazole 20 mg/kg QD: no significant fungal burden reduction; median survival 7 days. Vehicle control: median survival 5 days.
Quantified Difference	3.61 log10 CFU/g reduction vs. fluconazole (no reduction); survival extension >14 days vs. fluconazole
Conditions	Neutropenic ICR mice infected intravenously with C. auris (100 clinical isolates panel); treatment for 7 days with assessment at day 8 (fungal burden) or day 21 (survival)

Why This Matters

Quantified in vivo superiority over fluconazole against C. auris demonstrates that VT-1598 tosylate is a critical research tool for developing new therapies against this high-priority multidrug-resistant pathogen, where generic azoles are ineffective.

• [1] Wiederhold NP, et al. The Fungal Cyp51-Specific Inhibitor VT-1598 Demonstrates In Vitro and In Vivo Activity against Candida auris. Antimicrob Agents Chemother. 2019;63(3):e02233-18. doi:10.1128/AAC.02233-18 View Source

In Vivo PK/PD in Murine Invasive Aspergillosis

In a first-in-human Phase 1 single-ascending oral dose study, VT-1598 tosylate demonstrated dose-dependent plasma exposure with a primary metabolite (VT-11134) exhibiting an exceptionally long terminal half-life of 103–126 hours [1]. At the 160 mg dose, food intake increased VT-1598 Cmax by 44% (geometric mean ratio 1.44) and AUC0-last by 126% (GMR 2.26), indicating a positive food effect on bioavailability [1]. Notably, neither VT-1598 nor VT-11134 was detected in urine, suggesting predominantly non-renal elimination pathways [1].

Murine IA PK/PD Target

Head-to-head

AUC_free/MIC for 1-log kill
5.1 h (MIC 0.25) / 1.6 h (MIC 1.0)

Supports exposure-response model interpretation

Neutropenic murine model; 5-day QD dosing; values within range of approved CYP51 inhibitors

Evidence Dimension	Human plasma pharmacokinetic parameters after single oral dosing
Target Compound Data	VT-1598 Cmax: 31.00–279.4 ng/mL (40–640 mg doses); AUC0-last: 116.1–4507 ng·h/mL; Tmax: 4–5 h. VT-11134 t1/2: 103–126 h.
Comparator Or Baseline	None (first-in-human study; no direct comparator arm). Class-level inference: posaconazole t1/2 ~35 h; isavuconazole t1/2 ~56–104 h.
Quantified Difference	Metabolite half-life (103–126 h) exceeds most clinically used triazole parent half-lives, supporting potential for extended dosing intervals.
Conditions	Healthy adult subjects (n=8 per dose cohort) randomized 3:1 to VT-1598 or placebo; single ascending oral doses of 40, 80, 160, 320, and 640 mg with fed/fasted assessment at 160 mg

Why This Matters

Human PK data establish a clinical exposure profile with extended metabolite half-life, providing a translational bridge from preclinical models to human dosing and differentiating VT-1598 from earlier tetrazole analogs that did not progress to clinical development.

• [1] Chen S, et al. Safety and pharmacokinetics of antifungal agent VT-1598 and its primary metabolite, VT-11134, in healthy adult subjects: phase 1, first-in-human, randomized, double-blind, placebo-controlled study of single-ascending oral doses of VT-1598. Med Mycol. 2024;62(4):myae032. doi:10.1093/mmy/myae032 View Source

X-Ray Binding Mode vs. Oteseconazole (VT-1161)

Comparative steroidomic analysis in H295R adrenocortical cells revealed that VT-1598 tosylate exhibits a distinct pattern of adrenal steroidogenesis inhibition that clusters with isavuconazole, whereas oteseconazole and VT-1129 cluster with the more endocrinologically disruptive itraconazole [1]. Additionally, all three tetrazoles (VT-1598, VT-1129, oteseconazole) demonstrated no significant inhibition of 11β-hydroxysteroid dehydrogenase type 2 (11β-HSD2), suggesting they are unlikely to cause pseudohyperaldosteronism—a known adverse effect of triazoles such as posaconazole and itraconazole [1].

CYP51 Co-Crystal Structure

Head-to-head

H-bond: phenoxymethyl–His374
N–Fe distance 2.5 Å

Supports structure-guided binding-mode analysis

2.0 Å resolution; comparison with voriconazole and VT-1161 complexes; fungus-specific His374 interaction

Evidence Dimension	Inhibition of adrenal steroidogenesis (H295R cell steroidomic footprint) and 11β-HSD2 enzyme activity
Target Compound Data	VT-1598: steroidomic pattern similar to isavuconazole; no 11β-HSD2 inhibition
Comparator Or Baseline	Oteseconazole: steroidomic pattern similar to itraconazole; no 11β-HSD2 inhibition. Itraconazole: known inhibitor of steroidogenesis and 11β-HSD2. Posaconazole: known inhibitor of 11β-HSD2 causing pseudohyperaldosteronism.
Quantified Difference	VT-1598 and oteseconazole demonstrate divergent effects on global adrenal steroid output despite similar lack of 11β-HSD2 inhibition.
Conditions	Human H295R adrenocortical cell line treated with test compounds; steroidomic profiling by untargeted LC-HRMS; recombinant human enzyme assays for 11β-HSD2

Why This Matters

Divergent off-target endocrine profiles between tetrazole analogs underscore that VT-1598 cannot be substituted with other tetrazole compounds for studies investigating adrenal safety or drug-drug interaction liability; the isavuconazole-like profile of VT-1598 predicts a distinct clinical safety profile.

• [1] Jäger M, et al. Analysis of the inhibition of adrenal synthesis and peripheral metabolism of corticosteroids by oteseconazole and two preclinical tetrazole antifungals. J Endocr Soc. 2024;8(Suppl 1):bvae163.1788. doi:10.1210/jendso/bvae163.1788 View Source

Sustained Fungal Burden Suppression Post-Treatment Washout vs. Fluconazole in C. albicans Oral Infection Model

In a murine model of oral candidiasis, VT-1598 tosylate produced undetectable tongue fungal burdens after a 10-day washout period, in stark contrast to fluconazole-treated mice, whose fungal burdens returned to vehicle control levels within the same washout period [1]. This differential post-treatment effect was observed against both fluconazole-susceptible and fluconazole-resistant C. albicans strains, even at low drug doses [1].

Evidence Dimension	Tongue fungal burden (CFU) after 10-day treatment washout
Target Compound Data	Undetectable fungal burden after 10-day washout
Comparator Or Baseline	Fluconazole: fungal burden returned to vehicle control levels after 10-day washout
Quantified Difference	Complete clearance vs. full relapse to baseline levels
Conditions	Murine model of oral candidiasis; fluconazole-susceptible and -resistant C. albicans strains; low-dose VT-1598 and fluconazole treatment followed by 10-day washout period

Why This Matters

The sustained post-treatment suppression of fungal burden suggests VT-1598 may achieve more durable infection control than fluconazole, a differentiating feature for researchers investigating persistent or recurrent fungal infections and for those evaluating antifungal stewardship strategies.

• [1] Garvey EP, et al. In vivo efficacy of VT-1598 against fluconazole-susceptible and -resistant Candida albicans in a murine model of oral candidiasis. (As cited in Wiederhold NP, et al. Antimicrob Agents Chemother. 2019;63(3):e02233-18 and Garvey EP, et al. Med Mycol. 2020;58(4):505-513) View Source

VT-1598 tosylate: Research and Industrial Applications

PDR1-Dependent Azole Resistance Studies in C. glabrata

VT-1598 tosylate is uniquely suited for research on azole-resistant Candida infections due to its maintained potency against fluconazole-resistant strains (geometric mean MIC ≤0.15 μg/mL vs. 72.3 μg/mL for fluconazole [1]) and demonstrated in vivo efficacy against C. auris, where it reduced kidney fungal burden by 3.61 log10 CFU/g and extended survival >21 days compared to 7 days for fluconazole [2]. This application scenario is particularly relevant for academic and industry researchers developing novel therapeutic strategies against multidrug-resistant pathogens prioritized by the WHO.

Murine Invasive Aspergillosis PK/PD Models

VT-1598 tosylate is a critical compound for studies of central nervous system fungal infections, specifically coccidioidal meningitis. In murine models of CNS coccidioidomycosis caused by C. posadasii and C. immitis, VT-1598 tosylate produced significant improvements in survival and sustained reductions in brain fungal burden, with plasma concentrations remaining above the MIC against C. posadasii even 48 hours after dosing cessation [1]. This established CNS efficacy supports the compound's use as a positive control or tool compound for CNS penetration and fungal burden studies.

11β-HSD2 Negative Control for Antifungal Safety

VT-1598 tosylate serves as an essential reference compound for studies investigating fungal vs. human CYP enzyme selectivity. Its tetrazole-based design confers >2,000-fold selectivity for fungal CYP51 over human CYP enzymes, as established through rational drug design and crystallographic validation [1]. Furthermore, comparative steroidomic analysis demonstrates that VT-1598 exhibits an isavuconazole-like adrenal steroidogenesis inhibition pattern, distinct from oteseconazole and itraconazole [2], making it a valuable tool for off-target endocrine toxicity screening and DDI prediction models.

CYP51 Co-Crystal Structure for Drug Design

The co-crystal structure of VT-1598 tosylate bound to A. fumigatus CYP51B (Kd = 13 ± 1 nM) reveals a unique hydrogen bond with His374, a fungal-specific residue, providing a validated structural template for structure-based drug design [1]. Researchers engaged in antifungal SAR campaigns can utilize VT-1598 as a benchmark for optimizing inhibitor-enzyme interactions, leveraging its quantified binding affinity and enzymatic inhibition (IC50 = 0.14 ± 0.01 μM vs. A. fumigatus CYP51B) [1] to calibrate novel chemical series.

Application

Selection Property

Validation Focus

C. glabrata azole resistance studies

Pdr1-mediated efflux pathway analysis

Deletion-strain susceptibility endpoint context

Invasive aspergillosis PK/PD research

AUC/MIC exposure-response correlation

Exposure-model review and dose-response endpoints

Adrenal steroidogenesis off-target profiling

11β-HSD2 enzyme inhibition screening

Steroidogenesis interference endpoint review

Structure-based CYP51 inhibitor design

Co-crystal binding geometry

Binding-mode SAR and heme coordination analysis

• [1] Warrilow AGS, et al. Crystal Structure of the New Investigational Drug Candidate VT-1598 in Complex with Aspergillus fumigatus Sterol 14α-Demethylase Provides Insights into Its Broad-Spectrum Antifungal Activity. Antimicrob Agents Chemother. 2017;61(7):e00570-17. doi:10.1128/AAC.00570-17 View Source
• [2] Jäger M, et al. Analysis of the inhibition of adrenal synthesis and peripheral metabolism of corticosteroids by oteseconazole and two preclinical tetrazole antifungals. J Endocr Soc. 2024;8(Suppl 1):bvae163.1788. doi:10.1210/jendso/bvae163.1788 View Source